Cas no 1287753-34-7 (4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid)

4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid structure
1287753-34-7 structure
Product Name:4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid
CAS No:1287753-34-7
MF:C10H11BN2O3
MW:218.01694226265
MDL:MFCD08059988
CID:1068812
Update Time:2025-04-20

4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Methoxy-2-(1H-pyrazol-1-yl)phenyl)boronic acid
    • [4-Methoxy-2-(1H-pyrazol-1-yl)phenyl]boronic acid
    • 4-methoxy-2-(pyrazol-1-yl)phenylboronic acid
    • 4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid
    • MDL: MFCD08059988
    • Inchi: 1S/C10H11BN2O3/c1-16-8-3-4-9(11(14)15)10(7-8)13-6-2-5-12-13/h2-7,14-15H,1H3
    • InChI Key: HNIWENQDOKNTLY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(B(O)O)=C(C=1)N1C=CC=N1

Computed Properties

  • Exact Mass: 218.08600
  • Monoisotopic Mass: 218.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5A^2

Experimental Properties

  • PSA: 67.51000
  • LogP: -0.43930

4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid Security Information

  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-methoxy-2-(1H-pyrazol-1-yl)phenylboronic acid Pricemore >>

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AB216897-100 mg
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